296 HC
296 HC
Brand Name:
Vulcanchem
CAS No.:
111530-29-1
VCID:
VC20872129
InChI:
InChI=1S/C20H42N4O2.2HI/c1-3-23(13-17-25-18-14-23)11-9-21-5-7-22(8-6-21)10-12-24(4-2)15-19-26-20-16-24;;/h3-20H2,1-2H3;2*1H/q+2;;/p-2
SMILES:
CC[N+]1(CCOCC1)CCN2CCN(CC2)CC[N+]3(CCOCC3)CC.[I-].[I-]
Molecular Formula:
C20H42I2N4O2
Molecular Weight:
624.4 g/mol
296 HC
CAS No.: 111530-29-1
Cat. No.: VC20872129
Molecular Formula: C20H42I2N4O2
Molecular Weight: 624.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 111530-29-1 |
|---|---|
| Molecular Formula | C20H42I2N4O2 |
| Molecular Weight | 624.4 g/mol |
| IUPAC Name | 4-ethyl-4-[2-[4-[2-(4-ethylmorpholin-4-ium-4-yl)ethyl]piperazin-1-yl]ethyl]morpholin-4-ium;diiodide |
| Standard InChI | InChI=1S/C20H42N4O2.2HI/c1-3-23(13-17-25-18-14-23)11-9-21-5-7-22(8-6-21)10-12-24(4-2)15-19-26-20-16-24;;/h3-20H2,1-2H3;2*1H/q+2;;/p-2 |
| Standard InChI Key | CWXIOJYYRQZVNO-UHFFFAOYSA-L |
| SMILES | CC[N+]1(CCOCC1)CCN2CCN(CC2)CC[N+]3(CCOCC3)CC.[I-].[I-] |
| Canonical SMILES | CC[N+]1(CCOCC1)CCN2CCN(CC2)CC[N+]3(CCOCC3)CC.[I-].[I-] |
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